Cas no 85168-79-2 (1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI))

1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI) structure
85168-79-2 structure
Product Name:1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI)
CAS No:85168-79-2
MF:C28H46O4
MW:446.662449359894
CID:722036
PubChem ID:44153542
Update Time:2024-03-01

1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, isononyl isoundecyl ester (9CI)
    • 1-O-(9-methyldecyl) 2-O-(7-methyloctyl) benzene-1,2-dicarboxylate
    • isononyl isoundecyl phthalate
    • Einecs 285-920-2
    • Inchi: 1S/C28H46O4/c1-23(2)17-11-7-5-6-9-15-21-31-27(29)25-19-13-14-20-26(25)28(30)32-22-16-10-8-12-18-24(3)4/h13-14,19-20,23-24H,5-12,15-18,21-22H2,1-4H3
    • InChI Key: RYGBVOASDMNHGN-UHFFFAOYSA-N
    • SMILES: C(OCCCCCCCCC(C)C)(=O)C1=CC=CC=C1C(OCCCCCCC(C)C)=O

Computed Properties

  • Exact Mass: 446.34
  • Monoisotopic Mass: 446.34
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 20
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.6
  • Topological Polar Surface Area: 52.6A^2
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